2-[3-[1,1-Dimethyl-3-(4-sulfobutyl)-1,3-dihydro-benzo[e]indol-2-ylidene]-propenyl]-1,1-dimethyl-3-(4-sulfobutyl)-1H-benzo[e]indolium hydroxide, inner salt, sodium salt

• CAS No.: 1438644-82-6
• Molecular Formula: C39H46N2NaO7S2+
• Molecular Weight: 741.9 g/mol
• IUPAC Name: sodium;4-[(2E)-2-[(E)-3-[1,1-dimethyl-3-(4-sulfobutyl)benzo[e]indol-3-ium-2-yl]prop-2-enylidene]-1,1-dimethylbenzo[e]indol-3-yl]butane-1-sulfonic acid;hydroxide
• InChI: InChI=1S/C39H44N2O6S2.Na.H2O/c1-38(2)34(40(24-9-11-26-48(42,43)44)32-22-20-28-14-5-7-16-30(28)36(32)38)18-13-19-35-39(3,4)37-31-17-8-6-15-29(31)21-23-33(37)41(35)25-10-12-27-49(45,46)47;;/h5-8,13-23H,9-12,24-27H2,1-4H3,(H-,42,43,44,45,46,47);;1H2/q;+1
• InChI Key: JSDMKHVRPAPHEI-UHFFFAOYSA-N
• Isomeric SMILES: CC1(C(=[N+](C2=C1C3=CC=CC=C3C=C2)CCCCS(=O)(=O)O)/C=C/C=C/4\C(C5=C(N4CCCCS(=O)(=O)O)C=CC6=CC=CC=C65)(C)C)C.[OH-].[Na+]
• Canonical SMILES: CC1(C(=[N+](C2=C1C3=CC=CC=C3C=C2)CCCCS(=O)(=O)O)C=CC=C4C(C5=C(N4CCCCS(=O)(=O)O)C=CC6=CC=CC=C65)(C)C)C.[OH-].[Na+]

Description

2-[3-[1,1-Dimethyl-3-(4-sulfobutyl)-1,3-dihydro-benzo[e]indol-2-ylidene]-propenyl]-1,1-dimethyl-3-(4-sulfobutyl)-1H-benzo[e]indolium hydroxide, inner salt, sodium salt is a complex organic compound known for its unique structural properties and potential applications in various scientific fields. This compound belongs to the class of indolium salts, which are often used in dye chemistry and biological staining.

Preparation Methods

Synthetic: